Cas no 600734-05-2 (2-methyl-2-propanyl (3r)-3-(7-{2-(cyclopropylmethoxy)-6-[(4-metho Xybenzyl)oxy]phenyl}-2-oxo-1,4-dihydro-2h-pyrido[2,3-d][1,3]oxazi N-5-yl)-1-piperidinecarboxylate)

• Product Name: 2-methyl-2-propanyl (3r)-3-(7-{2-(cyclopropylmethoxy)-6-[(4-metho Xybenzyl)oxy]phenyl}-2-oxo-1,4-dihydro-2h-pyrido[2,3-d][1,3]oxazi N-5-yl)-1-piperidinecarboxylate
• CAS No: 600734-05-2
• MF: C₃₅H₄₁N₃O₇
• MW: 615.715949773788
• CID: 1618205
• PubChem ID: 59714680
• Update Time: 2025-04-21

2-methyl-2-propanyl (3r)-3-(7-{2-(cyclopropylmethoxy)-6-[(4-metho Xybenzyl)oxy]phenyl}-2-oxo-1,4-dihydro-2h-pyrido[2,3-d][1,3]oxazi N-5-yl)-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl (3R)-3-(7-{2-(cyclopropylmethoxy)-6-[(4-metho xybenzyl)oxy]phenyl}-2-oxo-1,4-dihydro-2H-pyrido[2,3-d][1,3]oxazi n-5-yl)-1-piperidinecarboxylate
• 1-Piperidinecarboxylic acid, 3-[7-[2-(cyclopropylmethoxy)-6-[(4-methoxyphenyl)methoxy]phenyl]-1,4-dihydro-2-oxo-2H-pyrido[2,3-d][1,3]oxazin-5-yl]-, 1,1-dimethylethyl ester, (3R)-
• CS-M2451
• 600734-05-2
• CS-14394
• (R)-tert-butyl3-(7-(2-(cyclopropylmethoxy)-6-((4-methoxybenzyl)oxy)phenyl)-2-oxo-2,4-dihydro-1H-pyrido[2,3-d][1,3]oxazin-5-yl)piperidine-1-carboxylate
• tert-butyl (3R)-3-[7-[2-(cyclopropylmethoxy)-6-[(4-methoxyphenyl)methoxy]phenyl]-2-oxo-1,4-dihydropyrido[2,3-d][1,3]oxazin-5-yl]piperidine-1-carboxylate
• (R)-tert-butyl 3-(7-(2-(cyclopropylmethoxy)-6-((4-methoxybenzyl)oxy)phenyl)-2-oxo-2,4-dihydro-1H-pyrido[2,3-d][1,3]oxazin-5-yl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid,3-[7-[2-(cyclopropylmethoxy)-6-[(4-methoxyphenyl)methoxy]phenyl]-1,4-dihydro-2-oxo-2H-pyrido[2,3-d][1,3]oxazin-5-yl]-,1,1-dimethylethyl ester,(3R)-
• C12362
• SCHEMBL13936031
• AKOS037650171
• 2-methyl-2-propanyl (3r)-3-(7-{2-(cyclopropylmethoxy)-6-[(4-metho Xybenzyl)oxy]phenyl}-2-oxo-1,4-dihydro-2h-pyrido[2,3-d][1,3]oxazi N-5-yl)-1-piperidinecarboxylate

• Inchi： 1S/C35H41N3O7/c1-35(2,3)45-34(40)38-16-6-7-24(18-38)26-17-28(36-32-27(26)21-44-33(39)37-32)31-29(42-19-22-10-11-22)8-5-9-30(31)43-20-23-12-14-25(41-4)15-13-23/h5,8-9,12-15,17,22,24H,6-7,10-11,16,18-21H2,1-4H3,(H,36,37,39)/t24-/m0/s1
• InChI Key： DYYYFUGBXFUYRR-DEOSSOPVSA-N
• SMILES： O(C1=CC=CC(=C1C1=CC(=C2COC(NC2=N1)=O)[C@@H]1CN(C(=O)OC(C)(C)C)CCC1)OCC1C=CC(=CC=1)OC)CC1CC1

Computed Properties

• Exact Mass: 615.29445066g/mol
• Monoisotopic Mass: 615.29445066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 108Ų